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Compound of Interest

Compound Name: N-Boc-Cyclopropylamine

Cat. No.: B144350 Get Quote

An In-depth Technical Guide to N-Boc-cyclopropylamine: Safety, Handling, and Storage

This guide provides comprehensive safety, handling, and storage information for N-Boc-
cyclopropylamine (tert-butyl N-cyclopropylcarbamate), tailored for researchers, scientists, and

professionals in drug development. The following sections detail the compound's properties,

associated hazards, and recommended procedures to ensure a safe laboratory environment.

Chemical and Physical Properties
N-Boc-cyclopropylamine is a solid compound at room temperature. The Boc (tert-

butoxycarbonyl) protecting group significantly alters the physical properties compared to the

parent cyclopropylamine, notably increasing its melting point and reducing its volatility.

Table 1: Physical and Chemical Properties of N-Boc-cyclopropylamine
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Property Value Source

CAS Number 132844-48-5 Fluorochem

Molecular Formula C8H15NO2 Fluorochem

Molecular Weight 157.21 g/mol Fluorochem

Appearance Solid Fluorochem

Purity 95% Fluorochem

Melting Point 54 - 55°C BIOSYNCE[1]

Boiling Point 228.6 ± 7.0 °C at 760 mmHg BIOSYNCE[1]

Hazard Identification and Classification
N-Boc-cyclopropylamine is classified as a hazardous substance. The primary hazards are

associated with ingestion, inhalation, and contact with skin and eyes.

Table 2: GHS Hazard Classification for N-Boc-cyclopropylamine

Hazard Class Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral
H302: Harmful if

swallowed

GHS07:

Harmful/Irritant
Warning

Acute Toxicity, Inhaled
H332: Harmful if

inhaled

GHS07:

Harmful/Irritant
Warning

Skin

Corrosion/Irritation

H315: Causes skin

irritation

GHS07:

Harmful/Irritant
Warning

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation

GHS07:

Harmful/Irritant
Warning

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

H335: May cause

respiratory irritation

GHS07:

Harmful/Irritant
Warning
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Source: Fluorochem[2]

Safe Handling and Personal Protective Equipment
(PPE)
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

N-Boc-cyclopropylamine.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation of dust or vapors.[3]

Personal Protective Equipment (PPE)
A risk assessment should precede any handling of this compound. The following PPE is

required:

Eye Protection: Wear chemical safety goggles or a face shield that meets appropriate

government standards.[3]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) inspected for integrity

before use.[3]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For larger

quantities or where there is a significant risk of spillage, a chemical-resistant suit may be

necessary.[3]

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved respirator with an appropriate particulate filter is required.[2]

General Hygiene Practices
Avoid all personal contact, including inhalation of dust.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

Wash hands thoroughly after handling the compound and before leaving the laboratory.[2]
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Contaminated clothing should be removed and laundered separately before reuse.

Experimental Protocols
The following protocols are generalized procedures for the safe handling of N-Boc-
cyclopropylamine. Specific experimental conditions may require modifications to these

procedures.

Protocol for Weighing and Dispensing
Ensure all necessary PPE is worn correctly.

Perform the weighing operation within a chemical fume hood or a ventilated balance

enclosure to control dust.

Use a spatula to carefully transfer the solid from its storage container to a tared weighing

vessel.

Avoid creating dust by handling the material gently.

Close the storage container tightly immediately after use.

Clean any spills on the balance and surrounding area promptly using appropriate methods

(see Section 6).

Protocol for Use in a Reaction
Set up the reaction apparatus within a chemical fume hood.

Add the weighed N-Boc-cyclopropylamine to the reaction vessel carefully to prevent dust

generation.

If the reaction involves deprotection of the Boc group (e.g., using strong acids like

trifluoroacetic acid), be aware that carbon dioxide gas may be produced, and the system

should not be sealed.[4]

Monitor the reaction from outside the fume hood sash.
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Upon completion, follow appropriate work-up and purification procedures, maintaining

engineering controls and PPE throughout.

Storage and Disposal
Proper storage and disposal are critical for safety and to maintain the integrity of the

compound.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][3]

Recommended storage temperature is between 2-8°C.[1]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

Keep away from sources of heat, sparks, and open flames.[3]

Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

The compound and its container must be disposed of as hazardous waste.

Do not allow the material to enter drains or waterways.

Accidental Release and First Aid Measures
Accidental Release

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[3]

Wear appropriate PPE as described in Section 3.2.

For small spills, gently sweep up the solid material, avoiding dust generation, and place it in

a sealed container for disposal.
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Clean the spill area with a suitable solvent and then wash with soap and water.

For large spills, contact your institution's environmental health and safety department.

First Aid
If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[2]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water. If

skin irritation occurs, get medical advice/attention.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.[2]

Visual Safety Guides
The following diagrams illustrate key safety workflows for handling N-Boc-cyclopropylamine.
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Safe Handling Workflow for N-Boc-cyclopropylamine

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Fume Hood

Weigh Compound
in Ventilated Enclosure

Add to Reaction Vessel

Monitor Reaction

Decontaminate Glassware
and Work Area

Dispose of Waste
as Hazardous

Remove PPE Correctly

Wash Hands Thoroughly
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Emergency Response: Chemical Spill

Spill Occurs

Evacuate Immediate Area Alert Supervisor / Safety Officer

Don Appropriate PPE

Contain Spill
(Avoid Dust Generation)

Collect Material into
Sealed Waste Container

Decontaminate Spill Area

Dispose of Waste Correctly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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